9-[(2,4-dimethyl-1,3-oxazol-5-yl)carbonyl]-2-(pyridin-4-ylmethyl)-2,9-diazaspiro[5.5]undecan-3-one

• IUPAC Name: 9-(2,4-dimethyl-1,3-oxazole-5-carbonyl)-2-(pyridin-4-ylmethyl)-2,9-diazaspiro[5.5]undecan-3-one
• InChI: InChI=1S/C21H26N4O3/c1-15-19(28-16(2)23-15)20(27)24-11-7-21(8-12-24)6-3-18(26)25(14-21)13-17-4-9-22-10-5-17/h4-5,9-10H,3,6-8,11-14H2,1-2H3
• InChI Key: ZBCRBHQDYLYVPY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC(=N1)C)C(=O)N2CCC3(CCC(=O)N(C3)CC4=CC=NC=C4)CC2
• Molecular Formula: C21H26N4O3
• Molecular Weight: 382.5 g/mol

Description

This compound is part of the 3,9-diazaspiro[5.5]undecane derivatives, known for their intricate synthesis and potential in various applications due to their unique molecular structure. The interest in such compounds lies in their spirocyclic nature and the functionalities that can be introduced at different positions in the molecular scaffold.

Synthesis Analysis

The synthesis of 3,9-diazaspiro[5.5]undecane derivatives, including the specific compound , can be efficiently achieved through intramolecular spirocyclization of 4-substituted pyridines. This process involves in situ activation of the pyridine ring with ethyl chloroformate, followed by intramolecular addition of an attached β-dicarbonyl nucleophile in the presence of Ti(O i Pr)₄ (Parameswarappa & Pigge, 2011).

Molecular Structure Analysis

Although specific structural analyses of this compound are scarce, similar diazaspiro[5.5]undecane derivatives have been structurally characterized, showing diverse supramolecular architectures and interactions. These structures provide insights into the potential geometries and electron distributions in such compounds, hinting at their reactivity and interaction capabilities with various substrates (Zhu, 2011).